Cas no 70539-42-3 (EGNHS)

• Product Name: EGNHS
• CAS No: 70539-42-3
• MF: C₁₈H₂₀N₂O₁₂
• MW: 456.357605934143
• MDL: MFCD00049057
• CID: 975290
• PubChem ID: 24894501
• Update Time: 2025-04-19

EGNHS Chemical and Physical Properties

Names and Identifiers

• egs
• 4-O-(2,5-dioxopyrrolidin-1-yl) 1-O-[2-[4-(2,5-dioxopyrrolidin-1-yl)oxy-4-oxobutanoyl]oxyethyl] butanedioate
• DSP
• ETHYLENE GLYCOL-BIS (SUCCINIC ACID N-HYDROXYSUCCINIMIDE ESTER)
• EGBSS
• Ethylene glycolbis(succinimidylsuccinate)
• HI-EFF-2B
• LAC-4R-886
• Peg-SS
• Polyethylene glycol succinate
• Di(N-succinimidyl) ethylene glycol disuccinate
• Ethylene glycol disuccinate di(N-succinimidyl) ester
• Ethlene Glycol Bis(Succinimidyl Succinate)
• Ethylene glycol bis(succinimidyl succinate)
• EGNHS
• EGS Crosslinker
• MFCD00049057
• Ethane-1,2-diyl bis{4-[(2,5-dioxopyrrolidin-1-yl)oxy]-4-oxobutanoate}
• 70539-42-3
• NSC340009
• di(succinimidyl) 4,4'-[(ethylene)dioxy]bis(4-oxobutanoate)
• Butanedioic acid, 1,1'-(1,2-ethanediyl) 4,4'-bis(2,5-dioxo-1-pyrrolidinyl) ester
• HY-130458
• ethylene glycol bis(succinic acid N-hydroxysuccinimide ester)
• Ethylene glycolyl bis(succinimidylsuccinate)
• Bis(2,5-dioxopyrrolidin-1-yl) O,O'-(ethane-1,2-diyl) disuccinate
• ethylene glycolylbis(succinimidyl succinate)
• C70585
• bis(2,5-dioxopyrrolidin-1-yl) '-ethane-1,2-diyl disuccinate
• Ethylene glycol-bis(succinic acid N-hydroxysuccinimide ester)
• FZX9NM7QE4
• NSC-340009
• Ethylene glycol-bis(succinic acid N-hydroxysuccinimide ester), powder
• NSC 340009
• EGS Crosslinker (ethylene glycol bis(succinimidyl succinate))
• SCHEMBL141048
• BP-22662
• Butanoic acid, 4-((2,5-dioxo-1-pyrrolidinyl)oxy)-4-oxo-, 1,2-ethanediyl ester
• FT-0626299
• Bis(2,5-dioxopyrrolidin-1-yl) O,O-ethane-1,2-diyl disuccinate
• Ethylene glycol bis(succinic acid N-hydroxy succinimide ester)
• EGSCROSSLINKER
• CS-0108027
• DTXSID20990737
• Bis(2,5-dioxopyrrolidin-1-yl) O,O'-ethane-1,2-diyl disuccinate
• AKOS015892852
• DB-055425

• MDL： MFCD00049057
• Inchi： 1S/C18H20N2O12/c21-11-1-2-12(22)19(11)31-17(27)7-5-15(25)29-9-10-30-16(26)6-8-18(28)32-20-13(23)3-4-14(20)24/h1-10H2
• InChI Key： QLHLYJHNOCILIT-UHFFFAOYSA-N
• SMILES： O(C(CCC(=O)OCCOC(CCC(=O)ON1C(CCC1=O)=O)=O)=O)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 456.10200
• Monoisotopic Mass: 456.102
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 15
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: -2.3
• Topological Polar Surface Area: 180A^2

Experimental Properties

• Color/Form: White powder
• Density: 1.5±0.1 g/cm3
• Melting Point: N/A℃
• Boiling Point: 603.4±65.0 °C at 760 mmHg
• Flash Point: 318.7±34.3 °C
• Refractive Index: 1.56
• Solubility: acetic acid: water (1:1): ≤50mg/mL
• PSA: 179.96000
• LogP: -1.27660
• Solubility: Slightly soluble in water.
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

EGNHS Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• FLUKA BRAND F CODES：10
• Storage Condition：2-8°C